Cas no 2411323-04-9 (2-[(2E)-4-(dimethylamino)but-2-enamido]-N-methylcyclopentane-1-carboxamide)
2-[(2E)-4-(dimethylamino)but-2-enamido]-N-methylcyclopentane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
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- EN300-26574201
- 2411323-04-9
- Z3952172919
- 2-[(2E)-4-(dimethylamino)but-2-enamido]-N-methylcyclopentane-1-carboxamide
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- Inchi: 1S/C13H23N3O2/c1-14-13(18)10-6-4-7-11(10)15-12(17)8-5-9-16(2)3/h5,8,10-11H,4,6-7,9H2,1-3H3,(H,14,18)(H,15,17)/b8-5+
- InChI Key: QTVHOLXLFDJPMK-VMPITWQZSA-N
- SMILES: O=C(C1CCCC1NC(/C=C/CN(C)C)=O)NC
Computed Properties
- Exact Mass: 253.17902698g/mol
- Monoisotopic Mass: 253.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 61.4Ų
2-[(2E)-4-(dimethylamino)but-2-enamido]-N-methylcyclopentane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26574201-0.05g |
2-[(2E)-4-(dimethylamino)but-2-enamido]-N-methylcyclopentane-1-carboxamide |
2411323-04-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-[(2E)-4-(dimethylamino)but-2-enamido]-N-methylcyclopentane-1-carboxamide Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-[(2E)-4-(dimethylamino)but-2-enamido]-N-methylcyclopentane-1-carboxamide
2-[(2E)-4-(dimethylamino)but-2-enamido]-N-methylcyclopentane-1-carboxamide
The compound CAS No 2411323-04-9, known as 2-[(2E)-4-(dimethylamino)but-2-enamido]-N-methylcyclopentane-1-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclopentane ring, an enamide group, and a dimethylamino substituent. The presence of these functional groups makes it a versatile molecule with unique properties that have been explored in recent scientific studies.
Recent research has highlighted the importance of enamine chemistry in the development of bioactive compounds. Enamines are known for their ability to act as mimics of imines, which are crucial in many biological processes. The dimethylamino group in this compound adds to its stability and enhances its ability to participate in various chemical reactions. This makes it a valuable tool in the synthesis of advanced materials and drug candidates.
The synthesis of CAS No 2411323-04-9 involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution and condensation reactions. The key to its synthesis lies in the precise control of reaction conditions to ensure the formation of the desired enamide structure. Researchers have recently developed more efficient methods for synthesizing this compound, reducing production costs and improving yields.
In terms of applications, this compound has shown promise in the field of pharmacology. Its ability to interact with biological systems has been studied extensively, particularly in the context of enzyme inhibition and receptor binding. Recent studies have demonstrated that CAS No 2411323-04-9 exhibits selective activity against certain enzymes, making it a potential candidate for drug development.
Moreover, the cyclopentane ring in this compound contributes to its rigidity and stability, which are essential properties for many pharmaceutical applications. The integration of this ring with the enamide group creates a unique molecular framework that can be further modified to enhance its bioavailability and efficacy.
The latest advancements in computational chemistry have also played a significant role in understanding the properties of CAS No 2411323-04-9. Molecular modeling studies have provided insights into its electronic structure and conformational flexibility, which are critical for predicting its behavior in different chemical environments.
In conclusion, CAS No 2411323-04-9, or 2-[(2E)-4-(dimethylamino)but-2-enamido]-N-methylcyclopentane-1-carboxamide, is a remarkable compound with a wide range of potential applications. Its structure, synthesis, and properties continue to be subjects of intense research, driven by the need for innovative solutions in chemistry and pharmacology.
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